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Compound of Interest

Compound Name: 4-Amino-2-nitrophenol

Cat. No.: B085986 Get Quote

This guide provides essential safety and logistical information for handling 4-Amino-2-
nitrophenol, tailored for researchers, scientists, and drug development professionals. The

following procedures for personal protective equipment (PPE), operational handling, and

disposal are based on established safety data for the compound.

Hazard Identification and Assessment
4-Amino-2-nitrophenol is a combustible, dark red or purple solid that poses several health

risks.[1] It is harmful if swallowed, causes significant skin and eye irritation, and may cause

respiratory irritation and skin sensitization.[2][3] It is also suspected of causing genetic defects

and can lead to methemoglobinemia, a condition that reduces the blood's ability to carry

oxygen.[2][4] When heated to decomposition, it emits toxic nitrogen oxides and carbon

monoxide.[4]

Table 1: GHS Hazard Classifications for 4-Amino-2-nitrophenol
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[2]

[3]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation.[2]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[2]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects.[3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[3]

Personal Protective Equipment (PPE) Plan
A multi-layered approach to PPE is mandatory when handling 4-Amino-2-nitrophenol. The

following recommendations are based on a thorough risk assessment for handling hazardous

aromatic nitro and amino compounds.

Table 2: Required Personal Protective Equipment
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PPE Category Specification Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

(conforming to ANSI Z87.1 or

EN 166).[5] A face shield

should be worn over goggles

when a splash hazard exists.

[6]

Protects against dust particles

and splashes that can cause

serious eye irritation or

damage.[3]

Hand Protection

Handle with chemical-

impermeable gloves (e.g.,

Nitrile for short-term contact,

Butyl rubber for extended

contact).[6][7] Inspect gloves

prior to use and replace

immediately upon

contamination.

Prevents skin absorption, a

primary route of exposure.

Aromatic nitro compounds can

be absorbed through the skin,

leading to systemic toxicity.[8]

Skin & Body Protection

Wear a flame-resistant lab

coat, fully buttoned.[9] Full-

length pants and closed-toe,

closed-heel shoes are

mandatory. For spill response,

disposable Tyvek-type clothing

is recommended.[4]

Provides a barrier against

accidental skin contact.

Contaminated clothing must be

removed immediately and

decontaminated before reuse.

[2][10]

Respiratory Protection

All handling of solids must

occur in a certified chemical

fume hood to minimize dust

inhalation.[7] If a fume hood is

not available or during a large

spill, a NIOSH-approved N95

dust mask or a full-face

respirator with an organic

vapor/particulate cartridge is

required.[9]

Protects against inhalation of

dust, which can cause

respiratory tract irritation.[4]
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Operational Plan: Safe Handling Workflow
Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.

The following procedure outlines the steps for safely handling 4-Amino-2-nitrophenol in a

laboratory setting.
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Diagram 1: Safe Handling Workflow
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Caption: A procedural flowchart for the safe handling of 4-Amino-2-nitrophenol.
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Disposal Plan: Waste Management Workflow
Proper disposal of 4-Amino-2-nitrophenol and associated contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance. The ultimate disposal

method must adhere to federal, state, and local regulations.[11]

Table 3: Spill Cleanup Materials

Material Purpose Disposal Route

60-70% Ethanol
To dampen solid spills,

reducing dust generation.[4]

Dispose of as hazardous liquid

waste.

Absorbent Paper

To pick up dampened material

and for final surface cleaning.

[4]

Seal in a labeled, vapor-tight

plastic bag for hazardous

waste disposal.[4]

Soap and Water
For final decontamination of

surfaces after solvent wash.[4]

Dispose of down the drain with

copious amounts of water, per

institutional guidelines.

The following workflow outlines the required steps for managing waste generated from

handling 4-Amino-2-nitrophenol.
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Diagram 2: Waste Disposal Workflow
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Caption: A step-by-step process for the safe segregation and disposal of chemical waste.

Emergency Procedures: First Aid
Immediate and appropriate first aid is critical in the event of an exposure.

Table 4: First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

IMMEDIATELY move the person to fresh air.

Call a physician and be prepared to transport to

a hospital, even if symptoms do not immediately

develop.[4]

Skin Contact

IMMEDIATELY flood the affected skin with water

while removing all contaminated clothing. Gently

wash the area thoroughly with soap and water

for at least 15 minutes. Seek immediate medical

attention.[2][4]

Eye Contact

IMMEDIATELY rinse eyes cautiously with plenty

of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[2][12]

Ingestion

DO NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[4][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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